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Compound of Interest

Compound Name: ER degrader 4

Cat. No.: B12406912

Essential Safety and Handling Guide for ER
Degrader 4

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety, handling, and disposal information for ER degrader 4
(CAS No. 2361114-15-8), a selective and orally active estrogen receptor (ER) degrader. As a
potent, biologically active research chemical, adherence to strict safety protocols is essential to
ensure personnel safety and prevent environmental contamination. This guide is based on
available safety data and best practices for handling potent pharmaceutical compounds.

Immediate Safety and Handling Precautions

ER degrader 4 is classified as a skin and eye irritant[1]. Due to its nature as a Proteolysis-
Targeting Chimera (PROTAC), it is designed to be highly potent and biologically active at low
concentrations[2][3]. Therefore, all handling of this compound should occur in a controlled
laboratory environment by trained personnel.

Personal Protective Equipment (PPE)

A comprehensive approach to personal protection is mandatory when handling ER degrader 4.
The following table summarizes the recommended PPE.
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PPE Category

Specification and
Recommendations

Rationale

Hand Protection

Double-gloving with chemically
resistant nitrile gloves. The
outer glove should be changed
immediately upon

contamination.

Prevents skin contact and
absorption. Double-gloving
provides an additional layer of
protection in case the outer

glove is breached[4].

Eye Protection

Chemical safety goggles with
side-shields or a full-face
shield.

Protects eyes from splashes of
solutions containing the
compound. Standard safety

glasses are not sufficient[1].

Body Protection

A fully buttoned lab coat. For
procedures with a higher risk
of splashes, a chemically
resistant apron over the lab

coat is recommended.

Protects against contamination

of personal clothing.

Respiratory Protection

All handling of the solid
compound and preparation of
stock solutions should be
performed in a certified

chemical fume hood.

Minimizes the risk of inhaling

airborne particles.

Hazard Identification and First Aid

The following table outlines the identified hazards and corresponding first aid measures for ER

degrader 4.
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Hazard GHS Classification First Aid Measures

Causes skin irritation (H315).

IF ON SKIN: Wash with plenty
Skin Contact Skin Irritant (Category 2) of soap and water. Take off

contaminated clothing and

wash before reuse.

Causes serious eye irritation
(H319). Causes eye irritation
(H320). IF IN EYES: Rinse
) o cautiously with water for
Serious Eye Irritation )
Eye Contact several minutes. Remove

(Category 2A/2B) )
contact lenses, if present and
easy to do. Continue rinsing.
Seek immediate medical

attention.

Move person to fresh air. If

) Not Classified (Handle with breathing is difficult, give
Inhalation ] ]
caution) oxygen. Seek medical
attention.
Do NOT induce vomiting.
Never give anything by mouth
) Not Classified (Handle with to an unconscious person.
Ingestion ) ) .
caution) Rinse mouth with water and

seek immediate medical

attention.

Operational Plan: Handling and Disposal

A systematic approach to handling and disposing of ER degrader 4 is critical for safety and to
maintain the integrity of the compound.

Receiving and Storage

« Inspection: Upon receipt, visually inspect the container for any signs of damage or leaks.
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o Storage: Store the compound in a tightly sealed container in a cool, well-ventilated, and
designated area, protected from light. The recommended storage temperature is -20°C.

Solution Preparation

o Equilibration: Before opening, allow the vial of solid ER degrader 4 to equilibrate to room
temperature to prevent condensation.

e Weighing: Conduct all weighing of the solid compound inside a chemical fume hood. Use
dedicated spatulas and weighing paper.

» Dissolving: Slowly add the solvent (e.g., DMSO) to the solid to avoid splashing. Keep the
container covered as much as possible during dissolution.

Disposal Plan

Treat all waste containing ER degrader 4 as hazardous chemical waste. Adherence to
institutional and local regulations for hazardous waste disposal is mandatory.

o Solid Waste: All disposable materials that have come into contact with the compound (e.g.,
gloves, weighing paper, pipette tips, vials) must be collected in a dedicated, clearly labeled,
and sealed hazardous waste container.

o Liquid Waste: Unused stock solutions and other liquid waste should be collected in a sealed,
leak-proof hazardous waste container. Do not mix with other chemical waste streams unless
compatibility is confirmed.

» Decontamination: Decontaminate all non-disposable equipment and work surfaces that have
come into contact with ER degrader 4. Use a suitable decontamination solution (e.g., a
strong oxidizing agent followed by a thorough rinse with soap and water).

» Final Disposal: All hazardous waste must be disposed of through your institution's
Environmental Health and Safety (EHS) department. Do not pour down the drain or dispose
of in regular trash.

Experimental Workflow and Signaling Pathway
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The following diagrams illustrate the general workflow for handling ER degrader 4 and its
mechanism of action.
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Click to download full resolution via product page

Caption: General experimental workflow for handling ER degrader 4.
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Caption: Mechanism of action for PROTAC ER degrader 4.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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